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Compound of Interest

Compound Name: Allylamine, 1,1-dimethyl-

Cat. No.: B15095344

Technical Data Sheet: 1,1-Dimethylallylamine

Synonyms: 2-methylbut-3-en-2-amine

This document provides essential physicochemical properties of 1,1-Dimethylallylamine, a
valuable intermediate in various chemical syntheses. The data presented herein is intended for
researchers, scientists, and professionals in the field of drug development and chemical
manufacturing.

Physicochemical Properties

The fundamental molecular characteristics of 1,1-Dimethylallylamine are summarized in the
table below. These values are critical for stoichiometric calculations, analytical method
development, and chemical reaction planning.

Identifier Value Reference
Molecular Formula CsHuiN [1][2][3][4]
Molecular Weight 85.15 g/mol 21151161171
85.1475 [1][3]

CAS Registry Number 2978-60-1 [11121[3]
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Chemical Structure and Identifiers

The structural and unique identifiers for 1,1-Dimethylallylamine are crucial for unambiguous
identification in literature and databases.

Identifier Type Identifier

IUPAC Name 2-methylbut-3-en-2-amine

SMILES CC(C)(C=C)N

inChl InChI=1S/C5H11N/c1-4-5(2,3)6/h4H,1,6H2,2-
3H3

InChiKey RBRPAKDHMRWACJ-UHFFFAOYSA-N

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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